Cas no 1852605-85-6 (Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester)

• Product Name: Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester
• CAS No: 1852605-85-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5274986
• Update Time: 2025-07-23

Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester

• Inchi： 1S/C13H14O3/c1-8-7-13(11(16-13)12(14)15-2)10-6-4-3-5-9(8)10/h3-6,8,11H,7H2,1-2H3
• InChI Key： JMEQGQHONRMUPM-UHFFFAOYSA-N
• SMILES： C12(C(C(OC)=O)O1)C1=C(C=CC=C1)C(C)C2

Additional information on Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester

Introduction to Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester (CAS No. 1852605-85-6)

Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1852605-85-6, belongs to a class of spirocyclic oxiranes, which are known for their unique structural and functional properties. The presence of a spirocyclic core, consisting of two fused rings connected by an oxygen atom, imparts distinct reactivity and potential biological activity to this molecule.

The molecular structure of Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester features a 1H-indene moiety linked to an oxirane ring. The oxirane ring, also known as an epoxide, is a highly reactive functional group that can participate in various chemical transformations, including nucleophilic ring opening reactions. This reactivity makes the compound a valuable intermediate in synthetic chemistry and drug development.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in medicinal chemistry. The spirocyclic core provides a rigid framework that can influence the conformation and binding properties of the molecule. This structural feature has been exploited in the design of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester is its utility as a building block in the synthesis of more complex molecules. The oxirane ring can be selectively modified through various chemical reactions, allowing for the introduction of different functional groups and the creation of diverse molecular architectures. This flexibility has made it a valuable tool in the development of new drugs and agrochemicals.

Recent studies have highlighted the potential of spirocyclic oxiranes as scaffolds for drug discovery. These compounds have shown promise in inhibiting enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The ability to fine-tune the structure of these molecules through synthetic chemistry has led to the identification of several lead compounds with significant therapeutic potential.

The synthesis of Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the spirocyclic core through cyclization reactions. Subsequent functionalization steps are then employed to introduce the carboxylic acid and ester groups at specific positions on the molecule.

In addition to its synthetic utility, Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester has been studied for its potential biological activity. Preliminary investigations have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors. These findings have prompted further research into its pharmacological properties and potential applications in drug development.

The use of computational methods has also played a crucial role in understanding the behavior of Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets and to guide the design of more effective derivatives. These computational studies have provided valuable insights into the structural features that contribute to its biological activity.

In conclusion, Spiro[1H-indene-1,2'-oxirane]-3'-carboxylic acid, 2,3-dihydro-3-methyl-, methyl ester (CAS No. 1852605-85-6) is a versatile compound with significant potential in synthetic chemistry and drug development. Its unique structural features and reactivity make it a valuable tool for creating novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the field of chemical biology.